1-(2,5-dimethoxybenzyl)-4-(1-ethylpropyl)piperazine oxalate

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methyl]-4-pentan-3-ylpiperazine;oxalic acid
• InChI: InChI=1S/C18H30N2O2.C2H2O4/c1-5-16(6-2)20-11-9-19(10-12-20)14-15-13-17(21-3)7-8-18(15)22-4;3-1(4)2(5)6/h7-8,13,16H,5-6,9-12,14H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: JTMIFOHAHORUOL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1CCN(CC1)CC2=C(C=CC(=C2)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C20H32N2O6
• Molecular Weight: 396.5 g/mol

Description

1-(2,5-dimethoxybenzyl)-4-(1-ethylpropyl)piperazine oxalate, commonly known as 2C-E, is a synthetic designer drug that belongs to the phenethylamine class. It is a potent hallucinogenic substance that has been used for recreational purposes due to its psychedelic effects. However, 2C-E has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

The mechanism of action of 2C-E is not fully understood, but it is believed to act as a partial agonist at serotonin receptors in the brain. This results in the release of serotonin and other neurotransmitters, which leads to the psychedelic effects of the drug.
Biochemical and Physiological Effects:
2C-E has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the levels of dopamine, norepinephrine, and serotonin in the brain. Additionally, it has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-E in lab experiments is its potency and specificity. It has been shown to have a high affinity for serotonin receptors, which makes it a useful tool for studying the role of these receptors in the brain. However, one limitation is that it is a controlled substance and can only be used in lab experiments with the appropriate permits and regulations.

Future Directions

There are many potential future directions for research on 2C-E. One area of interest is its potential use in treating mental health disorders. Additionally, further research is needed to fully understand the mechanism of action of the drug and its effects on the brain. Finally, more research is needed to determine the long-term effects of 2C-E use on the brain and body.

Scientific Research Applications

2C-E has been studied for its potential therapeutic applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. Additionally, it has been studied for its potential use in treating mental health disorders such as depression, anxiety, and post-traumatic stress disorder.